molecular formula C13H24O B12661092 Octahydro-1,1,3,3-tetramethyl-1H-inden-5-ol CAS No. 93777-75-4

Octahydro-1,1,3,3-tetramethyl-1H-inden-5-ol

Cat. No.: B12661092
CAS No.: 93777-75-4
M. Wt: 196.33 g/mol
InChI Key: NVOIGJIAEOZJJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

EINECS 298-109-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its unique chemical properties and applications across various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of EINECS 298-109-3 involves specific chemical reactions under controlled conditions. The exact synthetic routes and reaction conditions are typically proprietary information held by manufacturers. general synthetic methods may include multi-step organic synthesis involving reagents such as acids, bases, and solvents under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of EINECS 298-109-3 is carried out in large-scale chemical plants. The process involves the use of high-purity raw materials and advanced chemical engineering techniques to ensure consistent quality and yield. The production process is optimized for efficiency and safety, adhering to stringent regulatory standards.

Chemical Reactions Analysis

Types of Reactions

EINECS 298-109-3 undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in the reactions of EINECS 298-109-3 include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired chemical transformation.

Major Products

The major products formed from the reactions of EINECS 298-109-3 depend on the specific reaction conditions and reagents used. These products can include various derivatives and intermediates that are valuable in further chemical synthesis and industrial applications.

Scientific Research Applications

EINECS 298-109-3 has a wide range of applications in scientific research, including:

    Chemistry: Used as a reagent or intermediate in organic synthesis and chemical research.

    Biology: Employed in biochemical assays and studies involving enzyme reactions and metabolic pathways.

    Medicine: Investigated for its potential therapeutic properties and used in the development of pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of EINECS 298-109-3 involves its interaction with specific molecular targets and pathways The compound may act by binding to enzymes or receptors, modulating their activity and influencing biochemical processes

Properties

CAS No.

93777-75-4

Molecular Formula

C13H24O

Molecular Weight

196.33 g/mol

IUPAC Name

1,1,3,3-tetramethyl-3a,4,5,6,7,7a-hexahydro-2H-inden-5-ol

InChI

InChI=1S/C13H24O/c1-12(2)8-13(3,4)11-7-9(14)5-6-10(11)12/h9-11,14H,5-8H2,1-4H3

InChI Key

NVOIGJIAEOZJJI-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(C2C1CCC(C2)O)(C)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.